Rhodojaponin II
Overview
Description
Rhodojaponin II is a natural product found in Rhododendron simsii, Rhododendron catawbiense, and other organisms with data available.
Scientific Research Applications
Anti-inflammatory activity in Rheumatoid Arthritis : Rhodojaponin II exhibits anti-inflammatory effects, particularly in MH7A human rheumatoid arthritis fibroblast-like synoviocytes. It suppresses the levels of nitric oxide and prostaglandin E2, inhibits mRNA expression, and concentrations of interleukin-1β (IL-1β), IL-6, and matrix metalloproteinase-1 in TNF-α-stimulated RA-FLSs. Additionally, it represses TNF-α-induced activation of the Akt, nuclear factor-κB (NF-κB), and toll-like receptor 4 (TLR4)/MyD88 pathways in MH7A cells (Kong et al., 2020).
Botanical Insecticide Effects : Research has shown that Rhodojaponin III (a related compound) affects biological processes in insects such as reducing feeding, suspending development, and deterring oviposition in a dose-dependent manner (Dong et al., 2013).
Cardiotoxicity and Pharmacokinetics : Studies on Rhododendri Mollis Flos, which contain rhodojaponins including Rhodojaponin II, indicate associated cardiotoxicity. Monitoring pharmacokinetics and pharmacodynamics is essential to ensure safety in its applications (Dong et al., 2014).
Antifeedant and Insecticidal Properties : Rhodojaponin III is known for its antifeedant and insecticidal properties, effective against various insect species, suggesting potential for developing bio-rational pesticides or lead compounds for integrated pest management (Meiying et al., 1993).
Impact on Kidney Injury : Rhodojaponin II has been studied for its effects on kidney injury, particularly in relation to the TGF-β1/Smad pathway in mice with adriamycin nephropathy. It shows potential in ameliorating proteinuria and kidney injury (Qiu et al., 2019).
Pharmacokinetic Studies for Medical Applications : Investigations on the pharmacokinetics, bioavailability, and tissue distribution of Rhodojaponin III in mice suggest potential for further medical studies due to its fast oral absorption and good oral bioavailability (Zhang et al., 2019).
Use in Traditional Medicine and Analgesic Effects : Rhodojaponin III, found in Rhododendron molle, has been used in traditional Chinese medicine for analgesia. Recent studies focus on improving its delivery and reducing toxicity for potential clinical use (Yang et al., 2022).
properties
IUPAC Name |
[(1S,3R,4R,6R,8S,9S,10R,11R,14R,15R,17R)-4,10,15,17-tetrahydroxy-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecan-3-yl] acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34O7/c1-10(23)28-13-8-21-9-19(4,25)11(16(21)24)6-7-12(21)20(5,26)15-14-17(29-14)18(2,3)22(13,15)27/h11-17,24-27H,6-9H2,1-5H3/t11-,12+,13-,14+,15+,16-,17+,19-,20-,21+,22-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJISLLRXVSQIES-JOIIKWRGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CC23CC(C(C2O)CCC3C(C4C1(C(C5C4O5)(C)C)O)(C)O)(C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@@H]1C[C@@]23C[C@@]([C@@H]([C@H]2O)CC[C@H]3[C@@]([C@H]4[C@]1(C([C@@H]5[C@H]4O5)(C)C)O)(C)O)(C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34O7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Grayanotoxane-5,6,10,14,16-pentol, 2,3-epoxy-, 6-acetate, (2beta,3beta,6beta,14R)-(9CI) | |
CAS RN |
26116-89-2 |
Source
|
| Record name | RHODOJAPONIN II | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X2F6R0716P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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